Cas no 2680889-59-0 (8-Acetyl-2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylic acid)
8-Acetyl-2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-28275898
- 2680889-59-0
- 8-acetyl-2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylic acid
- 8-Acetyl-2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylic acid
-
- Inchi: 1S/C12H14N2O3/c1-7-10(12(16)17)6-9-4-3-5-14(8(2)15)11(9)13-7/h6H,3-5H2,1-2H3,(H,16,17)
- InChI Key: HMZBGDLBOJBYKF-UHFFFAOYSA-N
- SMILES: O=C(C)N1C2C(=CC(C(=O)O)=C(C)N=2)CCC1
Computed Properties
- Exact Mass: 234.10044231g/mol
- Monoisotopic Mass: 234.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 70.5Ų
8-Acetyl-2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28275898-0.05g |
8-acetyl-2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylic acid |
2680889-59-0 | 95.0% | 0.05g |
$719.0 | 2025-03-19 | |
| Enamine | EN300-28275898-0.1g |
8-acetyl-2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylic acid |
2680889-59-0 | 95.0% | 0.1g |
$755.0 | 2025-03-19 | |
| Enamine | EN300-28275898-0.25g |
8-acetyl-2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylic acid |
2680889-59-0 | 95.0% | 0.25g |
$789.0 | 2025-03-19 | |
| Enamine | EN300-28275898-0.5g |
8-acetyl-2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylic acid |
2680889-59-0 | 95.0% | 0.5g |
$823.0 | 2025-03-19 | |
| Enamine | EN300-28275898-1.0g |
8-acetyl-2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylic acid |
2680889-59-0 | 95.0% | 1.0g |
$857.0 | 2025-03-19 | |
| Enamine | EN300-28275898-2.5g |
8-acetyl-2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylic acid |
2680889-59-0 | 95.0% | 2.5g |
$1680.0 | 2025-03-19 | |
| Enamine | EN300-28275898-5.0g |
8-acetyl-2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylic acid |
2680889-59-0 | 95.0% | 5.0g |
$2485.0 | 2025-03-19 | |
| Enamine | EN300-28275898-10.0g |
8-acetyl-2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylic acid |
2680889-59-0 | 95.0% | 10.0g |
$3683.0 | 2025-03-19 | |
| Enamine | EN300-28275898-1g |
8-acetyl-2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylic acid |
2680889-59-0 | 1g |
$857.0 | 2023-09-09 | ||
| Enamine | EN300-28275898-5g |
8-acetyl-2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylic acid |
2680889-59-0 | 5g |
$2485.0 | 2023-09-09 |
8-Acetyl-2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 8-Acetyl-2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylic acid
Comprehensive Overview of 8-Acetyl-2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylic acid (CAS No. 2680889-59-0)
The compound 8-Acetyl-2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylic acid (CAS No. 2680889-59-0) is a specialized heterocyclic organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a naphthyridine core and acetyl and carboxylic acid functional groups, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and small-molecule therapeutics.
In recent years, the demand for highly functionalized naphthyridine derivatives has surged, driven by their role in designing kinase inhibitors and anti-inflammatory agents. The 8-Acetyl-2-methyl substitution pattern in this compound is particularly noteworthy, as it may enhance bioavailability and binding affinity to biological targets. This aligns with frequent search queries such as "naphthyridine derivatives in drug design" and "role of acetyl groups in medicinal chemistry", reflecting the compound's relevance in modern research.
The carboxylic acid moiety in this molecule offers versatility for further chemical modifications, enabling the creation of amides, esters, or metal complexes. Such derivatives are often explored for their pharmacokinetic properties, a topic frequently searched in AI-driven drug discovery platforms. Additionally, the tetrahydro-1,8-naphthyridine scaffold is known for its hydrogen-bonding capacity, a feature critical for interactions with biological macromolecules like proteins and DNA.
From a synthetic chemistry perspective, the preparation of 8-Acetyl-2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylic acid involves multistep organic synthesis, often starting from pyridine precursors. Researchers optimizing such routes frequently search for "green chemistry approaches for naphthyridine synthesis", highlighting the industry's shift toward sustainable methodologies. The compound's CAS No. 2680889-59-0 serves as a unique identifier in chemical databases, ensuring accurate tracking in patent literature and regulatory filings.
In the context of drug repurposing—a trending topic in pharmaceutical research—this compound's structural features may allow it to interact with multiple therapeutic targets. Computational studies using molecular docking tools could predict its efficacy against neglected diseases, addressing common search queries like "AI in predicting drug-target interactions". Furthermore, its moderate lipophilicity, inferred from the acetyl and methyl groups, suggests potential for blood-brain barrier penetration, a key consideration in neurological drug development.
Quality control of 8-Acetyl-2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylic acid relies on advanced analytical techniques such as HPLC, NMR, and mass spectrometry. These methods ensure compliance with Good Manufacturing Practices (GMP), a critical requirement for pharmaceutical intermediates. The compound's stability under various pH conditions and thermal stress is another area of interest, often explored in preformulation studies.
In summary, 8-Acetyl-2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylic acid (CAS No. 2680889-59-0) represents a promising scaffold for medicinal chemistry and drug development. Its structural complexity and functional group diversity cater to contemporary research needs, from targeted therapy design to computational drug discovery. As the scientific community continues to explore heterocyclic compounds for therapeutic applications, this molecule is poised to gain further attention in both academic and industrial settings.
2680889-59-0 (8-Acetyl-2-methyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)